Cas no 2137141-73-0 (tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate
• CAS No: 2137141-73-0
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 6615070
• PubChem ID: 165500802
• Update Time: 2025-10-29

tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate
• EN300-1164787
• 2137141-73-0
• tert-butyl N-[(1R)-1-(3-bromothiophen-2-yl)-3-oxopropyl]carbamate

• Inchi： 1S/C12H16BrNO3S/c1-12(2,3)17-11(16)14-9(4-6-15)10-8(13)5-7-18-10/h5-7,9H,4H2,1-3H3,(H,14,16)/t9-/m1/s1
• InChI Key： XANHZOBUIQERLR-SECBINFHSA-N
• SMILES： BrC1C=CSC=1[C@@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.00343g/mol
• Monoisotopic Mass: 333.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate

Professional Introduction to Compound with CAS No. 2137141-73-0 and Product Name: tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate

The compound with the CAS number 2137141-73-0 and the product name tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular architecture of this compound, featuring a combination of tert-butyl, N-(1R)-1-(3-bromothiophen-2-yl), and 3-oxopropylcarbamate groups, contributes to its distinctive chemical behavior and biological activity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic efficacy. The presence of the tert-butyl group in this molecule enhances its stability and bioavailability, making it an attractive candidate for further investigation. Additionally, the 3-oxopropyl moiety introduces a reactive site that can be exploited for various chemical modifications, allowing for the synthesis of derivatives with tailored properties.

The 3-bromothiophen-2-yl group is particularly noteworthy, as thiophene derivatives have been extensively studied for their pharmacological properties. Thiophene-based compounds are known for their role in treating a wide range of diseases, including neurological disorders and cancer. The bromine substituent further enhances the reactivity of the thiophene ring, enabling diverse synthetic pathways and functionalization strategies. This makes tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate a versatile building block for the design of new pharmaceutical agents.

Recent research has highlighted the importance of chiral compounds in drug development. The (1R) configuration of the carbamate group in this compound contributes to its stereochemical purity, which is crucial for achieving optimal pharmacological effects. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the precise control of chirality essential for therapeutic success. The synthesis of enantiomerically pure compounds like tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate represents a significant achievement in medicinal chemistry.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and specialty chemicals due to its unique reactivity and stability. The tert-butyl group, in particular, provides a handle for further functionalization, allowing chemists to design molecules with specific properties tailored to industrial applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and asymmetric catalysis, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the overall yield but also minimize side reactions, ensuring that the final product meets stringent quality standards.

The pharmacological profile of tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate is currently under investigation in several preclinical studies. Preliminary results suggest that it exhibits potent activity against various targets, including enzymes and receptors involved in disease pathways. These findings underscore its potential as a lead compound for the development of new therapeutic agents.

In conclusion, the compound with CAS number 2137141-73-0 and product name tert-butyl N-(1R)-1-(3-bromothiophen-2-yl)-3-oxopropylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of innovative therapies.